Cas no 92993-46-9 (N1-(3-methyl-2-pyridinyl)-1,3-Propanediamine)

N1-(3-methyl-2-pyridinyl)-1,3-Propanediamine structure
92993-46-9 structure
Product Name:N1-(3-methyl-2-pyridinyl)-1,3-Propanediamine
CAS No:92993-46-9
MF:C9H15N3
MW:165.235501527786
CID:1121934
PubChem ID:14397354
Update Time:2025-04-20

N1-(3-methyl-2-pyridinyl)-1,3-Propanediamine Chemical and Physical Properties

Names and Identifiers

    • N1-(3-methyl-2-pyridinyl)-1,3-Propanediamine
    • 2-(3-aminopropylamino)-3-methylpyridine
    • N-(3-aminopropyl)-3-methylpyridin-2-amine
    • N'-(3-methylpyridin-2-yl)propane-1,3-diamine
    • AKOS011536955
    • SCHEMBL10652657
    • LQVVPVYSYDCLFY-UHFFFAOYSA-N
    • 92993-46-9
    • N1-(3-methylpyridin-2-yl)propane-1,3-diamine
    • MDL: MFCD10000143
    • Inchi: 1S/C9H15N3/c1-8-4-2-6-11-9(8)12-7-3-5-10/h2,4,6H,3,5,7,10H2,1H3,(H,11,12)
    • InChI Key: LQVVPVYSYDCLFY-UHFFFAOYSA-N
    • SMILES: N(C1C(C)=CC=CN=1)CCCN

Computed Properties

  • Exact Mass: 165.126597491g/mol
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.9Ų

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